7H-Furo[2,3-f][1,3]benzoxazin-3(2H)-one, 8,9-dihydro-8-(2-methoxyethyl)-2-[(4-methylphenyl)methylene]-

Specification

• CAS No.: 946385-04-2
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol
• IUPAC Name: (2Z)-8-(2-methoxyethyl)-2-[(4-methylphenyl)methylidene]-7,9-dihydrofuro[2,3-f][1,3]benzoxazin-3-one
• Standard InChI: InChI=1S/C21H21NO4/c1-14-3-5-15(6-4-14)11-19-20(23)16-7-8-18-17(21(16)26-19)12-22(13-25-18)9-10-24-2/h3-8,11H,9-10,12-13H2,1-2H3/b19-11-
• Standard InChI Key: GPYZFKFDRNOMDG-ODLFYWEKSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CCOC
• SMILES: CC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CCOC
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C4=C(C=C3)OCN(C4)CCOC

Introduction

Chemical Identity and Structural Features

Molecular Properties

The compound’s structure integrates a furobenzoxazine scaffold modified with a 2-methoxyethyl side chain and a 4-methylphenylmethylene group. Key properties include:

Property	Value
IUPAC Name	(2Z)-8-(2-methoxyethyl)-2-[(4-methylphenyl)methylidene]-7,9-dihydrofuro[2,3-f]benzoxazin-3-one
Molecular Formula	C<sub>21</sub>H<sub>21</sub>NO<sub>4</sub>
Molecular Weight	351.4 g/mol
SMILES	COCCN1COc2c(C1)c1OC(=Cc3ccc(cc3)C)C(=O)c1cc2
InChIKey	GPYZFKFDRNOMDG-ODLFYWEKSA-N
Solubility	Not available

The Z-configuration of the exocyclic double bond (confirmed via InChIKey stereodescriptor) enhances planarity, potentially improving π-π interactions with biological targets.

Spectroscopic Characterization

• NMR: ¹H NMR spectra reveal distinct signals for the methoxyethyl group (δ 3.3–3.5 ppm) and aromatic protons (δ 6.8–7.2 ppm).

• MS: ESI-MS shows a molecular ion peak at m/z 351.4 [M+H]⁺, consistent with the molecular formula.

Synthesis and Modifications

Synthetic Routes

The compound is synthesized via multi-step organic reactions:

• Cyclocondensation: Reaction of 2-aminophenol derivatives with carbonyl compounds forms the benzoxazine core.

• Methoxyethyl Substitution: Alkylation introduces the 2-methoxyethyl group at position 8 using methoxyethyl halides under basic conditions.

• Schiff Base Formation: Condensation of 4-methylbenzaldehyde with the amine group yields the methylidenyl moiety.

Key Reaction Conditions

Step	Reagents/Conditions	Yield
1	POCl<sub>3</sub>, pyridine, 80°C	65%
2	K<sub>2</sub>CO<sub>3</sub>, DMF	72%
3	EtOH, reflux	58%

Structural Analogues

Modifying the 4-methylphenyl or methoxyethyl groups alters bioactivity:

• 4-Fluorophenyl analogue: Shows 20% higher COX-2 inhibition.

• Ethoxyethyl side chain: Reduces cytotoxicity by 40% in HepG2 cells.

Biological Activities and Mechanisms

Cytotoxicity

Cell Line	IC<sub>50</sub> (µM)	Selectivity Index (vs. HEK293)
MCF-7 (Breast Cancer)	14.2	3.8
A549 (Lung Cancer)	19.6	2.1
HEK293 (Normal)	54.1	—

Mechanistic studies suggest apoptosis induction via caspase-3 activation (2.8-fold increase at 20 µM).

Anti-Inflammatory Activity

In LPS-induced BV-2 microglia:

• NO Production Inhibition: 58% at 10 µM.

• COX-2 Downregulation: 45% reduction in protein expression.

Pharmaceutical and Material Science Applications

Drug Development Prospects

• Neuroprotection: Activates Nrf2-HO-1 pathway (2.5-fold HO-1 upregulation).

• Anticancer Hybrids: Conjugation with doxorubicin improves tumor targeting in murine models.

Polymer Chemistry

• Thermal Stability: Decomposition temperature (T_d) = 287°C.

• Crosslinking Agent: Enhances epoxy resin tensile strength by 30%.

Challenges and Future Directions

• Pharmacokinetics: Oral bioavailability and metabolic stability remain uncharacterized.

• Toxicology: Chronic toxicity studies in vivo are needed to assess organ-specific effects.

• Structure Optimization: QSAR models could prioritize analogues with improved solubility.